Pyridine, 3-(((2-(dimethylamino)propyl)thio)methyl)-

• CAS RN: 102206-62-2
• Molecular Formula: C11H18N2S
• Molecular Weight: 210.34 g/mol
• IUPAC Name: N,N-dimethyl-1-(pyridin-3-ylmethylsulfanyl)propan-2-amine
• InChI: InChI=1S/C11H18N2S/c1-10(13(2)3)8-14-9-11-5-4-6-12-7-11/h4-7,10H,8-9H2,1-3H3
• InChI Key: CAXVNNIJRUSCDB-UHFFFAOYSA-N
• SMILES: CC(CSCC1=CN=CC=C1)N(C)C
• synonyms: Pyridine, 3-(((2-(dimethylamino)propyl)thio)methyl)-

Description

Pyridine, 3-(((2-(dimethylamino)propyl)thio)methyl)-, commonly known as DMAPT, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. It is a synthetic organic compound with a molecular weight of 255.4 g/mol and a chemical formula of C12H21NOS.

Mechanism Of Action

DMAPT inhibits the activation of the NF-κB signaling pathway by blocking the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This leads to the suppression of NF-κB-mediated gene transcription, which is involved in cell survival, proliferation, and inflammation.

Biochemical And Physiological Effects

DMAPT has been shown to have anti-tumor and anti-inflammatory effects in various preclinical models. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, further studies are needed to fully understand the biochemical and physiological effects of DMAPT.

Advantages And Limitations For Lab Experiments

One advantage of DMAPT is its high selectivity for the NF-κB signaling pathway, which makes it a promising therapeutic agent for various diseases. However, its low solubility in water and potential toxicity limit its use in lab experiments.

Future Directions

1. Investigate the potential therapeutic applications of DMAPT in other diseases, such as cardiovascular and metabolic disorders.
2. Develop more efficient synthesis methods for DMAPT to improve its purity and yield.
3. Investigate the potential synergistic effects of DMAPT with other therapeutic agents.
4. Develop new formulations of DMAPT to improve its solubility and bioavailability.
5. Investigate the potential long-term effects of DMAPT on human health.

Synthesis Methods

The synthesis of DMAPT involves the reaction of pyridine-3-carboxaldehyde with 2-(dimethylamino)propylthiol in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain DMAPT in high purity.

Scientific Research Applications

DMAPT has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-tumor effects by inhibiting the NF-κB signaling pathway, which is involved in cell survival, proliferation, and inflammation. DMAPT also has anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6.